Cas no 61623-07-2 (Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-[(methylphenyl)sulfonyl]-)

• Product Name: Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-[(methylphenyl)sulfonyl]-
• CAS No: 61623-07-2
• MF: C₃₈H₂₆N₂O₆S₂
• MW: 670.752847194672
• CID: 472444
• PubChem ID: 71394029
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-[(methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-[(methylphenyl)sulfonyl]-
• 5-(2-methylphenyl)sulfonyl-2-[4-[5-(2-methylphenyl)sulfonyl-1,3-benzoxazol-2-yl]naphthalen-1-yl]-1,3-benzoxazole
• 2,2'-(Naphthalene-1,4-diyl)bis[5-(2-methylbenzene-1-sulfonyl)-1,3-benzoxazole]
• 61623-07-2
• DTXSID50815762

• Inchi： 1S/C38H26N2O6S2/c1-23-9-3-7-13-35(23)47(41,42)25-15-19-33-31(21-25)39-37(45-33)29-17-18-30(28-12-6-5-11-27(28)29)38-40-32-22-26(16-20-34(32)46-38)48(43,44)36-14-8-4-10-24(36)2/h3-22H,1-2H3
• InChI Key： NHFOKYHFGXZEHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(C1C=CC2=C(C=1)N=C(C1=CC=C(C3=NC4C=C(C=CC=4O3)S(C3C=CC=CC=3C)(=O)=O)C3C=CC=CC=31)O2)(=O)=O

Computed Properties

• Exact Mass: 670.12338
• Monoisotopic Mass: 670.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 120.34